[4-[5-(5-Methyl-4-phenyl-1H-imidazol-2-yl)furan-2-yl]phenyl]methanol

• IUPAC Name: [4-[5-(5-methyl-4-phenyl-1H-imidazol-2-yl)furan-2-yl]phenyl]methanol
• InChI: InChI=1S/C21H18N2O2/c1-14-20(17-5-3-2-4-6-17)23-21(22-14)19-12-11-18(25-19)16-9-7-15(13-24)8-10-16/h2-12,24H,13H2,1H3,(H,22,23)
• InChI Key: HERMYHUSWQMBLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N1)C2=CC=C(O2)C3=CC=C(C=C3)CO)C4=CC=CC=C4
• Molecular Formula: C21H18N2O2
• Molecular Weight: 330.4 g/mol

Description

“[4-[5-(5-Methyl-4-phenyl-1H-imidazol-2-yl)furan-2-yl]phenyl]methanol” is a chemical compound with the CAS Number: 2413874-52-7. It has a molecular weight of 330.39. The compound is a derivative of imidazole, a five-membered heterocyclic moiety.

Molecular Structure Analysis

The InChI code for this compound is 1S/C21H18N2O2/c1-14-20(17-5-3-2-4-6-17)23-21(22-14)19-12-11-18(25-19)16-9-7-15(13-24)8-10-16/h2-12,24H,13H2,1H3,(H,22,23). This indicates that the compound contains 21 carbon atoms, 18 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms.

Scientific Research Applications

Agrochemicals

. Their unique chemical properties make them suitable for use in a variety of agricultural applications.

Dyes for Solar Cells and Other Optical Applications

. Their unique light-absorbing properties make them ideal for these applications.

Functional Materials

. These materials have a wide range of applications, from electronics to textiles.

Catalysis

. Their unique chemical properties make them effective catalysts in a variety of chemical reactions.

In Silico Studies

. This kind of study can help in the development of new drugs.

Mechanism of Action

Target of Action

Imidazole derivatives, which this compound is a part of, are known to have a broad range of biological properties and can interact with various targets .

Mode of Action

For instance, some imidazole derivatives show antioxidant activity by scavenging harmful free radicals . The specific interactions of this compound with its targets would need further experimental investigation.

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are not explicitly stated in the available literature. These properties are crucial for understanding the bioavailability of the compound. In silico prediction of physicochemical properties, ADME, and drug-likeness profiles are often studied for new compounds .

Result of Action

Imidazole derivatives are known to exhibit a variety of biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The specific effects of this compound would need further experimental investigation.